4-Bromo-2-cyano-3-formylbenzenesulfonyl chloride

• IUPAC Name: 4-bromo-2-cyano-3-formylbenzenesulfonyl chloride
• InChI: InChI=1S/C8H3BrClNO3S/c9-7-1-2-8(15(10,13)14)5(3-11)6(7)4-12/h1-2,4H
• InChI Key: WELJGKRVNGDFHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1S(=O)(=O)Cl)C#N)C=O)Br
• Molecular Formula: C8H3BrClNO3S
• Molecular Weight: 308.54 g/mol

Description

Compounds like “4-Bromo-2-cyano-3-formylbenzenesulfonyl chloride” belong to a class of organic compounds known as benzenesulfonyl chlorides. They are used as intermediates in the synthesis of other organic compounds.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of the corresponding benzenesulfonyl chloride with a suitable reagent. For example, 4-Bromobenzenesulfonyl chloride can be used as an activating agent in the synthesis of oligodeoxyribo- and oligoribo- nucleotides.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a benzene ring substituted with a sulfonyl chloride group and other functional groups.

Chemical Reactions Analysis

These compounds can undergo various chemical reactions, including electrophilic aromatic substitution and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary depending on the specific substituents present. For example, 4-Bromo-3-fluorobenzenesulfonyl chloride has a density of 1.9±0.1 g/cm3, a boiling point of 277.3±20.0 °C at 760 mmHg, and a flash point of 121.5±21.8 °C.

Mechanism of Action

The mechanism of action of these compounds in chemical reactions often involves the formation of a cationic intermediate, which then undergoes further reaction.

Safety and Hazards

These compounds can be hazardous and cause severe skin burns and eye damage. They may also cause respiratory irritation.